molecular formula C24H25N5OS B11246447 2-{[5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

2-{[5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

Cat. No.: B11246447
M. Wt: 431.6 g/mol
InChI Key: XEBXVPXCJVDJHU-UHFFFAOYSA-N
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Description

  • This compound is a complex molecule with a diverse structure. Let’s break it down:
    • The core consists of a 1,2,4-triazole ring, which is a five-membered heterocycle containing three nitrogen atoms.
    • Attached to the triazole ring, we find a benzyl group (C₆H₅CH₂-) and a pyrrole ring (a five-membered ring containing four carbon atoms and one nitrogen atom).
    • The sulfur atom is part of a thiol group (-SH), which is essential for its biological activity.
    • Finally, the acetamide group (-CONH₂) is connected to the triazole ring.
  • This compound’s unique structure suggests potential biological activity.
  • Preparation Methods

      Synthetic Routes:

      Industrial Production:

  • Chemical Reactions Analysis

      Major Products:

  • Scientific Research Applications

  • Mechanism of Action

      Molecular Targets:

      Pathways Involved:

  • Comparison with Similar Compounds

      Similar Compounds:

    Remember that this compound’s biological activity and applications warrant further investigation

    Properties

    Molecular Formula

    C24H25N5OS

    Molecular Weight

    431.6 g/mol

    IUPAC Name

    2-[(5-benzyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide

    InChI

    InChI=1S/C24H25N5OS/c1-17-13-18(2)23(19(3)14-17)25-22(30)16-31-24-27-26-21(15-20-9-5-4-6-10-20)29(24)28-11-7-8-12-28/h4-14H,15-16H2,1-3H3,(H,25,30)

    InChI Key

    XEBXVPXCJVDJHU-UHFFFAOYSA-N

    Canonical SMILES

    CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN=C(N2N3C=CC=C3)CC4=CC=CC=C4)C

    Origin of Product

    United States

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